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Compound of Interest

Compound Name: 2,6-Dimethyl-5-heptenal

Cat. No.: B093204

Physical Properties of 2,6-Dimethyl-5-heptenal:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2,6-
Dimethyl-5-heptenal, a significant fragrance and flavor compound. The information is
presented to support research, development, and quality control activities involving this
aldehyde.

Core Physical Properties

2,6-Dimethyl-5-heptenal is a colorless to pale yellow liquid recognized for its distinct fruity
aroma, often described as reminiscent of melon.[1] Its physical characteristics are crucial for its
application in various formulations and for ensuring stability and efficacy in final products.

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of 2,6-Dimethyl-5-
heptenal.
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Property Value Conditions

Boiling Point 116-124 °C at 100 mmHg[2][3][4][5]

180 °C Estimated[6]

Solubility Insoluble In water and glycerol[2][3][6]
Soluble In alcohol and paraffin 0il[2][3]

Imlinlml 95% alcohol[6]

Imlin2ml 70% alcohol[6]

Experimental Methodologies

While specific experimental protocols for the cited data are not publicly available, the
determination of boiling point and solubility for a liquid compound like 2,6-Dimethyl-5-heptenal
generally follows established laboratory procedures.

Boiling Point Determination: The boiling point is typically determined through distillation. The
substance is heated, and the temperature at which the vapor pressure of the liquid equals the
pressure surrounding the liquid is recorded as the boiling point. For materials sensitive to
decomposition at atmospheric pressure, vacuum distillation is employed, which is consistent
with the reported data at 100 mmHg.

Solubility Assessment: Solubility is determined by adding a specified amount of the solute (2,6-
Dimethyl-5-heptenal) to a specified volume of a solvent (e.g., water, ethanol) at a controlled
temperature. The mixture is agitated until equilibrium is reached. The extent to which the solute
dissolves is then observed and can be quantitatively measured using techniques like
chromatography or spectroscopy to determine the concentration of the dissolved substance.

Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a liquid chemical compound such as 2,6-Dimethyl-5-heptenal.
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General Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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